Cas no 2308477-82-7 ((3S)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidine-3-carboxylic acid)

• Product Name: (3S)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidine-3-carboxylic acid
• CAS No: 2308477-82-7
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 6598063
• PubChem ID: 165561017
• Update Time: 2025-05-21

(3S)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidine-3-carboxylic acid
• 2308477-82-7
• EN300-1503495
• (3S)-1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]piperidine-3-carboxylic acid

• Inchi： 1S/C25H28N2O5/c1-2-22(23(28)27-13-7-8-16(14-27)24(29)30)26-25(31)32-15-21-19-11-5-3-9-17(19)18-10-4-6-12-20(18)21/h3-6,9-12,16,21-22H,2,7-8,13-15H2,1H3,(H,26,31)(H,29,30)/t16-,22?/m0/s1
• InChI Key： DBQNZQVQRQCGML-CISYCMJJSA-N
• SMILES： O(C(NC(CC)C(N1CCC[C@H](C(=O)O)C1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 676
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 95.9Ų

Additional information on (3S)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidine-3-carboxylic acid

Introduction to (3S)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidine-3-carboxylic Acid (CAS No. 2308477-82-7)

(3S)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidine-3-carboxylic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound, identified by its CAS number 2308477-82-7, is a key intermediate in the synthesis of various bioactive molecules. Its unique structural features, including a piperidine ring and a fluorenylmethoxycarbonyl (Fmoc) protecting group, make it a valuable building block for the construction of complex peptidomimetics and other therapeutic agents.

The< strong>piperidine moiety is a common pharmacophore in many drugs due to its ability to enhance solubility and bioavailability while interacting favorably with biological targets. In particular, the stereogenic center at the 3S configuration of the piperidine ring contributes to the compound's specific interactions with biological receptors, making it a promising candidate for drug design. The presence of the< strong>Fmoc group further underscores its utility in peptide synthesis, as it provides an orthogonal protection strategy for amino groups during solid-phase peptide synthesis (SPPS).

Recent advancements in computational chemistry and molecular modeling have enabled researchers to better understand the binding modes of this compound with biological targets. Studies have shown that the< strong>(3S)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidine-3-carboxylic acid can interact with various enzymes and receptors, making it a potential lead compound for treating a range of diseases. For instance, preliminary studies suggest that this compound may have inhibitory effects on enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings are particularly exciting given the growing interest in developing novel anti-inflammatory agents.

The< strong>fluorenylmethoxycarbonyl group not only serves as a protecting group but also contributes to the overall hydrophobicity of the molecule, which can be advantageous for membrane permeability and cellular uptake. This feature makes it an attractive candidate for designing orally bioavailable drugs. Additionally, the< strong>butanoylpiperidine segment introduces a flexible aliphatic chain that can modulate interactions with biological targets, allowing for fine-tuning of pharmacokinetic properties.

In the realm of drug discovery, the synthesis of peptidomimetics has become increasingly important due to their ability to mimic the bioactivity of natural peptides while avoiding their limitations, such as poor stability and immunogenicity. The< strong>(3S)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidine-3-carboxylic acid is well-positioned to play a crucial role in this area. By serving as a versatile intermediate, it enables the construction of diverse peptidomimetic libraries that can be screened for novel therapeutic agents. Recent reports highlight its use in generating inhibitors targeting protein-protein interactions, which are key drivers in many diseases.

The< strong>CAS number 2308477-82-7 provides a unique identifier for this compound, facilitating its use in academic research and industrial applications. Researchers often rely on such identifiers to ensure reproducibility and consistency across different studies. The growing body of literature on this compound underscores its significance in medicinal chemistry. For example, recent publications have demonstrated its application in designing kinase inhibitors, which are critical targets in oncology research.

The structural complexity of< strong>(3S)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidine-3-carboxylic acid presents both challenges and opportunities for synthetic chemists. While its synthesis requires careful optimization to achieve high yields and purity, the potential benefits make it a worthwhile endeavor. Advances in synthetic methodologies, such as transition-metal-catalyzed reactions and flow chemistry, have made it possible to streamline complex synthetic routes, reducing both time and resource consumption.

The role of computational tools in drug discovery cannot be overstated. Molecular docking studies have been instrumental in predicting how this compound might interact with various biological targets. These studies not only help identify potential therapeutic applications but also guide medicinal chemists in optimizing lead structures. For instance, virtual screening using datasets like BindingDB and DrugBank has revealed that derivatives of this compound may have applications in treating neurological disorders.

In conclusion, (3S)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidine-3-carboxylic acid (CAS No. 2308477-82-7) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an invaluable intermediate for synthesizing bioactive molecules, particularly peptidomimetics targeting various diseases. As research continues to uncover new applications for this compound, it is likely to remain at the forefront of drug discovery efforts.